Cas no 17984-89-3 (Thiophene,2-(triethoxysilyl)-)

• Product Name: Thiophene,2-(triethoxysilyl)-
• CAS No: 17984-89-3
• MF: C₁₀H₁₈O₃SSi
• MW: 246.398622989655
• CID: 122694
• PubChem ID: 24881663
• Update Time: 2025-06-11

Thiophene,2-(triethoxysilyl)- Chemical and Physical Properties

Names and Identifiers

• Thiophene,2-(triethoxysilyl)-
• triethoxy(thiophen-2-yl)silane
• (2-th)Si(Oet)3
• 2-(triethoxysilyl)thiophene
• 2-thienyltriethoxysilane
• 2-thiophenyltriethoxysilane
• I09-3051
• Triethoxy-2-thienylsilane
• triethoxy-thiophen-2-yl-silane
• TRIETHYOXY-2-THIENYLSILANE 97
• Triethoxy-2-thienylsilane 97%
• TRIETHYOXY-2-THIENYLSILANE, 97%
• SCHEMBL1984960
• AKOS015898472
• Triethoxy(2-thienyl)silane
• SY267145
• Triethoxy-2-thienylsilane, 97%
• DTXSID20446906
• MFCD05664345
• 17984-89-3
• G68137
• ZRQAIBMAFLMIND-UHFFFAOYSA-N

• MDL： MFCD05664345
• Inchi： 1S/C10H18O3SSi/c1-4-11-15(12-5-2,13-6-3)10-8-7-9-14-10/h7-9H,4-6H2,1-3H3
• InChI Key： ZRQAIBMAFLMIND-UHFFFAOYSA-N
• SMILES： S1C=CC=C1[Si](OCC)(OCC)OCC

Computed Properties

• Exact Mass: 246.07500
• Monoisotopic Mass: 246.07459214g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 7
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 55.9Ų

Experimental Properties

• Color/Form: colorless liquid
• Density: 1.049 g/mL at 25 °C(lit.)
• Boiling Point: 78 °C/0.5 mmHg(lit.)
• Flash Point: Fahrenheit: 221 ° f
  Celsius: 105 ° c
  
• Refractive Index: n20/D 1.4670(lit.)
• PSA: 55.93000
• LogP: 2.00350
• Solubility: Not determined

Thiophene,2-(triethoxysilyl)- Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26
• Hazardous Material Identification：
• Safety Term：S26-36
• Storage Condition：2-8°C
• Risk Phrases：R36/37/38

Additional information on Thiophene,2-(triethoxysilyl)-

Thiophene,2-(triethoxysilyl)- (CAS No. 17984-89-3): A Key Intermediate in Modern Chemical Synthesis and Material Science

Thiophene,2-(triethoxysilyl)-, identified by the chemical compound identifier CAS No. 17984-89-3, is a significant intermediate in the realm of organic synthesis and material science. This compound, featuring a thiophene core functionalized with a triethoxysilyl group, has garnered considerable attention due to its versatile applications in the development of advanced materials, pharmaceuticals, and specialty chemicals. The unique structural properties of Thiophene,2-(triethoxysilyl)- make it an invaluable building block for synthesizing complex molecules with tailored functionalities.

The CAS No. 17984-89-3 designation ensures precise identification and differentiation of this compound within the chemical industry. Thiophene derivatives have long been studied for their role in various industrial and academic applications, with the addition of a triethoxysilyl group enhancing its reactivity and utility. This modification allows for further functionalization, making it a crucial precursor in the synthesis of polymers, coatings, and electronic materials.

In recent years, the field of materials science has witnessed significant advancements driven by the development of novel organic-inorganic hybrid materials. Thiophene,2-(triethoxysilyl)- plays a pivotal role in this domain by serving as a crosslinking agent and surface modifier. Its ability to form stable silicon-oxygen bonds while maintaining the inherent flexibility of the thiophene ring makes it an ideal candidate for creating durable and lightweight materials. These properties are particularly relevant in the development of next-generation electronics, where thin-film transistors (TFTs) and organic light-emitting diodes (OLEDs) demand high-performance substrates.

The pharmaceutical industry has also recognized the potential of Thiophene,2-(triethoxysilyl)- as a key intermediate in drug discovery and development. Thiophene-based compounds are known for their biological activity and have been incorporated into various therapeutic agents targeting neurological disorders, infectious diseases, and cancer. The introduction of a triethoxysilyl group enhances the metabolic stability and bioavailability of these molecules, facilitating their translation from laboratory research to clinical use. Recent studies have highlighted its role in synthesizing novel antiviral agents, where its structural framework provides an effective scaffold for drug design.

The synthesis of Thiophene,2-(triethoxysilyl)- typically involves a multi-step process that begins with the reaction of thiophene with chlorotrimethylsilane in the presence of a suitable catalyst. This reaction yields the desired product with high purity and yield, making it commercially viable for large-scale production. Advances in catalytic systems have further optimized this process, reducing reaction times and minimizing byproduct formation. Such improvements are critical for ensuring cost-effective manufacturing while maintaining environmental sustainability.

In addition to its synthetic applications, Thiophene,2-(triethoxysilyl)- has found utility in catalysis and polymer chemistry. Its ability to participate in cross-coupling reactions makes it a valuable ligand or intermediate in transition metal catalysis. These reactions are fundamental to modern synthetic organic chemistry, enabling the efficient construction of complex molecular architectures. Furthermore, its incorporation into polymer backbones enhances material properties such as thermal stability and mechanical strength, making it suitable for high-performance composites used in aerospace and automotive industries.

The growing demand for sustainable materials has also spurred research into eco-friendly derivatives of Thiophene,2-(triethoxysilyl)-. Researchers are exploring biodegradable alternatives that retain or even improve upon the functionality of traditional silicon-based compounds. These efforts align with global initiatives to reduce reliance on non-renewable resources and minimize environmental impact. The development of such green chemistry approaches underscores the compound's adaptability to evolving industrial needs.

The future prospects for Thiophene,2-(triethoxysilyl)- are promising, with ongoing research uncovering new applications across multiple disciplines. As computational chemistry advances, predictive modeling is being used to design novel derivatives with enhanced properties tailored for specific applications. This interdisciplinary approach combines experimental synthesis with theoretical analysis to accelerate innovation in material science and pharmaceuticals.

In conclusion, Thiophene,2-(triethoxysilyl)-, identified by its CAS number CAS No. 17984-89-3, is a versatile compound with far-reaching implications in modern chemistry. Its role as an intermediate in synthetic processes underscores its importance in both academic research and industrial applications. From advanced materials to pharmaceuticals, this compound continues to drive innovation across multiple sectors. As scientific understanding evolves and new technologies emerge, its potential is likely to expand even further.